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Compound of Interest

Compound Name: Bay-876

Cat. No.: B605960

This document provides essential safety and logistical information for the proper handling and
disposal of BAY-876, a potent and selective GLUTL1 inhibitor. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance in a laboratory setting. The
information is based on general hazardous waste management principles and specific data
available for BAY-876.

Pre-Disposal Safety and Handling

Before beginning any procedure that involves BAY-876, it is imperative to review the complete
Safety Data Sheet (SDS) provided by the supplier.[1] This material should be considered
hazardous until further information is available.[1]

General Precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

» Avoid Exposure: Do not ingest, inhale, or allow the compound to come into contact with
eyes, skin, or clothing.[1]

e Hygiene: Wash hands and exposed skin thoroughly after handling.[1]

e Use: This product is strictly for research purposes and is not intended for human or
veterinary diagnostic or therapeutic use.[1]
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BAY-876 Properties and Specifications

The following table summarizes key quantitative data for BAY-876, relevant for its handling,
storage, and disposal.

Property Data Citation(s)
) Crystalline solid; white to beige

Physical Form [1]
powder

Molecular Weight 496.4 g/mol [1]

Purity 298% (HPLC) [1][2]
Varies by supplier: -20°C, 2-

Storage Temperature [1][2]
8°C, or +4°C

Stability >4 years at -20°C [1]

Solubility DMSO: ~25-30 mg/mL [1]

Dimethylformamide: ~30
[1]

mg/mL

Aqueous Buffer (1:2

DMSO:PBS, pH 7.2): ~0.33 [1]

mg/mL

WGK (Germany): 3 (Severely

hazardous to water)

Hazard Classification

Storage Class: 11
(Combustible Solids)

Experimental Protocol: Stock Solution Preparation &
Waste Management

A primary source of BAY-876 waste is from the preparation and use of solutions. The following
protocol details the preparation of a stock solution in DMSO, a common solvent for this
compound.[1][2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b605960?utm_src=pdf-body
https://www.benchchem.com/product/b605960?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://www.tocris.com/products/bay-876_6199
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://www.tocris.com/products/bay-876_6199
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://www.benchchem.com/product/b605960?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://www.tocris.com/products/bay-876_6199
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Methodology:

Preparation: Work in a chemical fume hood or designated area with appropriate ventilation.
e Weighing: Accurately weigh the required amount of BAY-876 crystalline solid.

» Dissolution: Add the solid to a sterile, appropriate container. Using a calibrated pipette, add
the desired volume of fresh, anhydrous DMSO to achieve the target concentration (e.g., 25
mg/mL).

e Mixing: Cap the container and mix thoroughly by vortexing or sonicating until the solid is
completely dissolved, resulting in a clear solution.[3] Purging the solvent with an inert gas
before making the solution is also recommended.[1]

e Waste Segregation:

o Solid Waste: Any disposable materials contaminated with solid BAY-876 powder (e.g.,
weigh boats, contaminated gloves, paper towels) must be disposed of as solid hazardous
chemical waste.

o Liquid Waste: Unused or expired stock solution must be disposed of as liquid hazardous
chemical waste. Do not store aqueous solutions for more than one day.[1]

o Sharps Waste: Contaminated pipette tips, needles, or syringes used to transfer the
solution must be placed in a designated, puncture-resistant sharps container for
chemically contaminated sharps.[4]

Step-by-Step Disposal Procedures for BAY-876

As a hazardous chemical, BAY-876 and its associated waste must not be disposed of in
regular trash or down the drain.[5] All waste must be managed through your institution's
hazardous waste collection program, often managed by the Environmental Health and Safety
(EHS) department.[5][6]

Step 1: Identify and Segregate Waste Streams Properly segregate BAY-876 waste at the point
of generation to prevent dangerous chemical reactions and to ensure compliant disposal.[7]
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» Solid Waste: Unused or expired solid BAY-876, and any labware (e.g., gloves, weigh papers,
paper towels) contaminated with the powder.

e Liquid Waste: Unused or expired stock solutions (e.g., in DMSO) and any aqueous solutions
containing BAY-876.

o Important: Do not mix incompatible waste streams. For example, never mix oxidizing acids
with organic chemicals like DMSO.[4]

e Contaminated Labware:

o Sharps: Needles, syringes, and pipette tips contaminated with BAY-876. Place these in a
dedicated, clearly labeled, puncture-proof container for chemically contaminated sharps.

[4]

o Glassware: Non-disposable glassware (e.g., beakers, flasks) must be decontaminated
before reuse or disposal. Triple rinse with a suitable solvent (like acetone or ethanol), and
collect the rinseate as hazardous liquid waste.[5]

Step 2: Use Appropriate Waste Containers

e Select containers that are compatible with the waste type. Plastic is often preferred for
chemical waste.[6][7]

e Ensure containers are leak-proof and have securely closing lids.[7] Keep containers closed
at all times except when adding waste.[5]

» Do not overfill containers. Leave adequate headspace (at least 10%) to prevent spills and
accommodate expansion.

Step 3: Label Hazardous Waste Containers
» Label all waste containers clearly and immediately upon starting waste accumulation.[6]
e The label must include:

o The words "Hazardous Waste."
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o The full chemical name of all contents (e.g., "BAY-876 in Dimethyl Sulfoxide"). Avoid
abbreviations or formulas.

o The approximate concentration or percentage of each component.
o The date when waste was first added to the container (accumulation start date).[4]
Step 4: Store Waste in a Satellite Accumulation Area (SAA)

o Store waste containers in a designated SAA, which must be at or near the point of
generation.[6]

e The SAA should be a secondary containment unit (such as a spill tray) to capture any
potential leaks.[7]

o Segregate incompatible waste types within the SAA.
Step 5: Arrange for Disposal

» Follow your institution's specific procedures for requesting a hazardous waste pickup from
the EHS office or equivalent department.[6]

e Be aware of accumulation limits. Regulations often limit the storage of hazardous waste in
an SAA to a maximum of 55 gallons and for a period no longer than 12 months.[6][8]

Step 6: Decontaminate Empty Containers

o A container that held BAY-876 is not considered "empty" until it has been properly
decontaminated.

» Triple rinse the empty container with a solvent capable of removing the residue (e.g., DMSO,
acetone).[5]

o Collect all three rinses (the "rinseate") and dispose of it as hazardous liquid waste.[5]

 After triple-rinsing, deface or remove the original chemical label, and the container can
typically be disposed of as regular trash or recycled, per institutional policy.[5]
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Disposal Workflow Diagram
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Figure 1. BAY-876 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b605960?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/19961.pdf
https://www.tocris.com/products/bay-876_6199
https://www.targetmol.com/compound/bay-876
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b605960#bay-876-proper-disposal-procedures
https://www.benchchem.com/product/b605960#bay-876-proper-disposal-procedures
https://www.benchchem.com/product/b605960#bay-876-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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